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Compound of Interest

Compound Name: ZM 336372

Cat. No.: B1684360 Get Quote

For researchers, scientists, and professionals in drug development, the integrity of their work is

intrinsically linked to rigorous safety and handling protocols. This guide provides essential,

immediate safety and logistical information for the proper disposal of ZM 336372, a potent c-

Raf inhibitor. Adherence to these procedures is critical for ensuring personal safety and

environmental protection.

Chemical Safety and Hazard Information
ZM 336372 is classified with specific hazards that necessitate careful handling and disposal.

Understanding these properties is the first step in responsible chemical management.
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Property Value Citation

GHS Pictogram GHS07 (Exclamation Mark) [1]

Signal Word Warning [1]

Hazard Statements
H317: May cause an allergic

skin reaction.
[1]

H413: May cause long lasting

harmful effects to aquatic life.
[1]

Storage Class 11: Combustible Solids [1]

Water Hazard Class
WGK 3: Highly hazardous to

water
[1]

Solubility
Soluble in DMSO (up to 200

mg/mL)
[1][2][3]

Storage Temperature -20°C [1][3]

Precautionary Measures for Handling
Before beginning any disposal procedure, ensure all relevant precautionary statements are

observed to minimize risk of exposure and environmental contamination.

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]

P272: Contaminated work clothing should not be allowed out of the workplace.[1]

P273: Avoid release to the environment.[1]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[1]

P333 + P313: If skin irritation or rash occurs: Get medical advice/attention.[1]

Step-by-Step Disposal Protocol
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This protocol outlines the necessary steps for the safe disposal of ZM 336372 in solid form and

as solutions.

Experimental Workflow for Disposal
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Preparation

Solid Waste Disposal

Liquid Waste Disposal

Final Steps

1. Don Personal Protective Equipment (PPE)
(Gloves, Lab Coat, Eye Protection)

2. Prepare Labeled Hazardous Waste Container

3a. Carefully transfer solid ZM 336372
into the hazardous waste container.

For Solid Form
3b. Transfer solutions containing ZM 336372

into a labeled hazardous liquid waste container.

For Solutions

4a. Decontaminate tools and surfaces
with an appropriate solvent (e.g., ethanol).

6. Securely seal the waste container.

4b. Rinse emptied containers that held ZM 336372
three times with a suitable solvent.

5b. Collect all rinsate as hazardous waste.

7. Store waste in a designated hazardous waste
accumulation area.

8. Arrange for pickup by certified
hazardous waste disposal service.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of solid and liquid forms of ZM 336372.
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Detailed Methodologies
1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, nitrile gloves, and safety glasses with

side shields.

2. Waste Collection:

Solid Waste: Unused or expired solid ZM 336372 should be disposed of in its original

container if possible, or in a clearly labeled, sealed container designated for solid chemical

waste.

Liquid Waste: Solutions containing ZM 336372 (e.g., in DMSO) must be collected in a

dedicated, leak-proof container for hazardous liquid waste. Do not mix with other solvent

waste streams unless permitted by your institution's environmental health and safety (EHS)

office.

Contaminated Materials: Any materials that have come into contact with ZM 336372, such as

pipette tips, weigh boats, and contaminated gloves, should be collected in a sealed bag or

container and disposed of as solid hazardous waste.

3. Decontamination:

Glassware and equipment that have been in contact with ZM 336372 should be

decontaminated. A triple rinse with a suitable solvent (such as ethanol or isopropanol) is

recommended. The rinsate from this process must be collected and disposed of as

hazardous liquid waste.

4. Final Disposal:

All waste containing ZM 336372 must be disposed of through your institution's certified

hazardous waste management program. Do not pour ZM 336372 solutions down the drain or

dispose of the solid in regular trash, due to its high hazard to aquatic life.[1]

Emergency Procedures
In the event of accidental exposure or spill, follow these procedures immediately.
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Logical Flow for Emergency Response

Personnel Exposure
Spill Containment

Emergency Event
(Spill or Exposure)

Skin Contact:
- Remove contaminated clothing.

- Wash affected area with soap and water for 15 mins.

If on skin

Eye Contact:
- Immediately flush eyes with water for 15 mins.

- Seek medical attention.

If in eyes

Assess Spill Size and Risk

If spilled

Seek Medical Advice

If irritation persists

Small Spill:
- Absorb with inert material (e.g., vermiculite).

- Collect in a sealed container for hazardous waste.

Minor

Large Spill:
- Evacuate the area.

- Contact EHS immediately.

Major

Decontaminate Spill Area

Click to download full resolution via product page

Caption: Decision-making workflow for responding to ZM 336372 exposure or spills.

By adhering to these detailed procedures, laboratories can ensure the safe handling and

disposal of ZM 336372, fostering a secure research environment and maintaining

environmental responsibility. Always consult your institution's specific Environmental Health

and Safety (EHS) guidelines for local regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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